Ethyl 5,5,5-trifluoropent-2-ynoate

• Molecular Formula: C7H7F3O2
• Molecular Weight: 180.12 g/mol
• IUPAC Name: ethyl 5,5,5-trifluoropent-2-ynoate
• InChI: InChI=1S/C7H7F3O2/c1-2-12-6(11)4-3-5-7(8,9)10/h2,5H2,1H3
• InChI Key: NNIZPYCFYJUXQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C#CCC(F)(F)F

Description

Ethyl 5,5,5-trifluoropent-2-ynoate is a fluorinated organic compound with the molecular formula C7H7F3O2. This compound is characterized by the presence of a trifluoromethyl group and an alkyne functional group, making it a valuable intermediate in organic synthesis and various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl 5,5,5-trifluoropent-2-ynoate can be synthesized through several methods. One common approach involves the reaction of ethyl propiolate with trifluoromethyl iodide in the presence of a base such as potassium carbonate. The reaction typically occurs under mild conditions and yields the desired product with high purity .

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using continuous flow reactors. This method ensures consistent product quality and efficient use of reagents. The reaction conditions are optimized to maximize yield and minimize by-products .

Chemical Reactions Analysis

Types of Reactions: Ethyl 5,5,5-trifluoropent-2-ynoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the alkyne group to an alkene or alkane.

Substitution: The trifluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride can be employed.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed:

Oxidation: Carboxylic acids or ketones.

Reduction: Alkenes or alkanes.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl 5,5,5-trifluoropent-2-ynoate has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is used in the development of fluorinated analogs of biologically active molecules.

Medicine: It is investigated for its potential use in drug discovery and development.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of ethyl 5,5,5-trifluoropent-2-ynoate involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The alkyne group can participate in various chemical reactions, leading to the formation of reactive intermediates that interact with target molecules and pathways .

Comparison with Similar Compounds

• Ethyl 5,5,5-trifluoropent-2-enoate
• Ethyl 4,4,4-trifluorobut-2-ynoate
• Ethyl 3,3,3-trifluoroprop-2-ynoate

Comparison: Ethyl 5,5,5-trifluoropent-2-ynoate is unique due to the presence of both a trifluoromethyl group and an alkyne functional group. This combination imparts distinct reactivity and properties compared to similar compounds. For example, ethyl 5,5,5-trifluoropent-2-enoate lacks the alkyne group, resulting in different chemical behavior and applications .